Cas no 1209387-77-8 (N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide)

• Product Name: N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide
• CAS No: 1209387-77-8
• MF: C₁₅H₁₈FN₃O
• MW: 275.321326732636
• CID: 6420933
• PubChem ID: 26509268
• Update Time: 2025-06-09

N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide
• EN300-26684792
• Z52894914
• N-(1-cyanocyclopentyl)-2-[(3-fluoro-4-methylphenyl)amino]acetamide
• AKOS034435713
• 1209387-77-8

• Inchi： 1S/C15H18FN3O/c1-11-4-5-12(8-13(11)16)18-9-14(20)19-15(10-17)6-2-3-7-15/h4-5,8,18H,2-3,6-7,9H2,1H3,(H,19,20)
• InChI Key： FURHQSYUBPDORJ-UHFFFAOYSA-N
• SMILES： FC1=C(C)C=CC(=C1)NCC(NC1(C#N)CCCC1)=O

Computed Properties

• Exact Mass: 275.14339037g/mol
• Monoisotopic Mass: 275.14339037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.9Ų

Additional information on N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide

N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide (CAS No. 1209387-77-8): An Overview of a Promising Compound in Medicinal Chemistry

N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide (CAS No. 1209387-77-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at elucidating its biological activities and potential clinical uses.

The chemical structure of N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide is composed of a cyclopentyl ring with a cyano group, an aminoacetamide moiety, and a substituted phenyl ring. These structural elements contribute to its distinct pharmacological properties, making it a valuable candidate for drug development.

Recent research has focused on the pharmacological profile of N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide. Studies have shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide effectively inhibits the activity of cyclooxygenase (COX), an enzyme responsible for the production of prostaglandins, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide has shown promise in the treatment of neurodegenerative disorders. A preclinical study conducted by researchers at the University of California, San Francisco, found that this compound can cross the blood-brain barrier and exert neuroprotective effects by modulating key signaling pathways involved in neuronal survival and function. These findings suggest that N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

The safety and toxicity profile of N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide have also been evaluated in several studies. Preclinical data indicate that this compound exhibits a favorable safety margin, with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

The synthesis of N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide involves multi-step chemical reactions, including the formation of the cyclopentyl ring with a cyano group and the coupling of the aminoacetamide moiety with the substituted phenyl ring. Recent advancements in synthetic methods have led to more efficient and scalable routes for producing this compound, facilitating its use in both research and development settings.

In conclusion, N-(1-cyanocyclopentyl)-2-(3-fluoro-4-methylphenyl)aminoacetamide (CAS No. 1209387-77-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further investigation in medicinal chemistry and drug development. Ongoing research aims to optimize its properties and explore its full therapeutic potential in various disease states.